Cas no 2137879-17-3 (N-[1-(3-aminopropyl)cyclohexyl]methanesulfonamide)

• Product Name: N-[1-(3-aminopropyl)cyclohexyl]methanesulfonamide
• CAS No: 2137879-17-3
• MF: C₁₀H₂₂N₂O₂S
• MW: 234.358881473541
• CID: 6470147
• PubChem ID: 165849229
• Update Time: 2025-06-08

N-[1-(3-aminopropyl)cyclohexyl]methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(3-aminopropyl)cyclohexyl]methanesulfonamide
• 2137879-17-3
• EN300-739840

• Inchi： 1S/C10H22N2O2S/c1-15(13,14)12-10(8-5-9-11)6-3-2-4-7-10/h12H,2-9,11H2,1H3
• InChI Key： JBXURBPWNHXMSJ-UHFFFAOYSA-N
• SMILES： S(C)(NC1(CCCN)CCCCC1)(=O)=O

Computed Properties

• Exact Mass: 234.14019912g/mol
• Monoisotopic Mass: 234.14019912g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 80.6Ų

Additional information on N-[1-(3-aminopropyl)cyclohexyl]methanesulfonamide

N-[1-(3-Aminopropyl)cyclohexyl]methanesulfonamide: A Comprehensive Overview

N-[1-(3-Aminopropyl)cyclohexyl]methanesulfonamide, identified by the CAS number 2137879-17-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The methanesulfonamide functional group, combined with the cyclohexyl and aminopropyl substituents, contributes to its versatile chemical behavior and biological activity.

Recent studies have highlighted the importance of N-[1-(3-aminopropyl)cyclohexyl]methanesulfonamide in medicinal chemistry, particularly in the design of bioactive molecules. Researchers have explored its role as a potential lead compound for developing therapies targeting various diseases, including cancer and neurodegenerative disorders. The cyclohexane ring provides structural stability, while the aminopropyl group introduces flexibility and enhances solubility, making it an attractive candidate for drug delivery systems.

One of the most promising aspects of this compound is its ability to act as a bioisostere, a structural analog that can replace parts of a molecule without altering its biological activity significantly. This property has been leveraged in designing more potent and less toxic drug candidates. For instance, studies have shown that N-[1-(3-aminopropyl)cyclohexyl]methanesulfonamide can mimic the activity of certain neurotransmitters, suggesting its potential use in treating conditions like Alzheimer's disease.

In addition to its pharmacological applications, this compound has also been studied for its role in chemical synthesis. The methanesulfonamide group serves as an excellent leaving group in substitution reactions, facilitating the construction of complex molecules with high precision. This has made it a valuable reagent in organic synthesis laboratories worldwide.

From a structural standpoint, the compound's cyclohexane ring provides a rigid framework that can be further modified to introduce additional functionality. The presence of both amine and sulfonamide groups allows for diverse interactions within biological systems, making it a versatile tool for researchers exploring molecular recognition and binding affinity.

Recent advancements in computational chemistry have enabled detailed modeling of N-[1-(3-aminopropyl)cyclohexyl]methanesulfonamide's interactions with biological targets. These studies have provided insights into its binding modes and selectivity profiles, paving the way for rational drug design strategies. For example, molecular dynamics simulations have revealed how the compound interacts with key residues in enzyme active sites, offering clues for optimizing its therapeutic potential.

Moreover, the compound's stability under physiological conditions has been extensively evaluated, ensuring its suitability for in vivo applications. Its ability to resist enzymatic degradation while maintaining bioavailability makes it an ideal candidate for systemic drug delivery.

In conclusion, N-[1-(3-Aminopropyl)cyclohexyl]methanesulfonamide (CAS No 2137879-17-3) stands out as a multifaceted compound with wide-ranging applications in both academic research and industrial drug development. Its unique combination of structural features and functional groups positions it as a valuable asset in the quest for innovative therapeutic solutions.